Cas no 1805027-00-2 (4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride
• CAS No: 1805027-00-2
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4878741
• Update Time: 2025-06-20

4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)6-3(1-11)4(13(14)15)2-12-5(6)7(9)10/h2,7H
• InChI Key： GOVKWVRPKIEYQL-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C(=CN=C1C(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.1
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride

Introduction to 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride (CAS No. 1805027-00-2)

4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1805027-00-2, belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a nitro group, along with the sulfonyl chloride moiety, makes this molecule a valuable intermediate in synthetic chemistry.

The structural composition of 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride imparts unique chemical properties that make it particularly useful in the development of novel compounds. The cyano group (-CN) is known for its ability to participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which are essential in drug synthesis. The difluoromethyl group (-CF₂) is another critical feature that enhances the metabolic stability and binding affinity of molecules, making it a preferred choice in medicinal chemistry. Additionally, the nitro group (-NO₂) can be reduced to an amine group, providing a pathway for further functionalization.

The sulfonyl chloride (-SO₂Cl) moiety is particularly noteworthy as it serves as a versatile reagent for introducing sulfonamide functionalities into organic molecules. Sulfonamides are a class of compounds that have been extensively studied for their biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. Therefore, 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride represents a promising scaffold for the synthesis of bioactive molecules.

In recent years, there has been growing interest in developing new therapeutic agents with improved efficacy and reduced side effects. The compound 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride has been explored in several research studies as a key intermediate in the synthesis of novel pharmaceuticals. For instance, researchers have utilized this compound to develop potent inhibitors of enzymes involved in cancer metabolism. The unique combination of functional groups in this molecule allows for precise modifications, enabling the creation of highly specific inhibitors with minimal off-target effects.

One notable application of 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride is in the synthesis of agrochemicals. The presence of electron-withdrawing groups such as the cyano and nitro groups enhances the reactivity of the molecule, making it an excellent precursor for developing new pesticides and herbicides. These compounds are designed to target specific pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices.

The synthetic utility of 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride has also been highlighted in several recent studies. Researchers have demonstrated its use in constructing complex heterocyclic frameworks through multi-step reactions. The sulfonyl chloride functionality allows for easy introduction of sulfonamide derivatives, which are crucial in drug discovery. Additionally, the difluoromethyl group can be further modified through various chemical transformations, such as cross-coupling reactions, to introduce additional complexity into the molecular structure.

Advances in computational chemistry have further enhanced the understanding of how 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride behaves in different chemical environments. Molecular modeling studies have revealed insights into its reactivity and interaction with biological targets. These computational approaches are invaluable in predicting the outcomes of synthetic reactions and optimizing drug candidates before experimental validation.

The future prospects of 4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and agrochemicals. Innovations in synthetic methodologies are expected to unlock new possibilities for utilizing this compound as a building block for advanced materials and functional molecules. As our understanding of molecular interactions continues to evolve, so too will the potential applications of this versatile intermediate.

In conclusion,4-Cyano-2-(difluoromethyl)-5-nitropyridine-3-sulfonyl chloride (CAS No. 1805027-00-2) stands out as a significant compound in modern chemical research due to its multifaceted utility and potential impact on various industries. Its unique structural features make it an indispensable tool for synthetic chemists working on developing new drugs and agrochemicals. As research progresses，this compound is poised to play an even greater role in advancing scientific discovery.